Cas no 2375248-79-4 ((1S)-1-(2-Bromo-4,5-dimethoxyphenyl)propan-1-amine;hydrochloride)

• Product Name: (1S)-1-(2-Bromo-4,5-dimethoxyphenyl)propan-1-amine;hydrochloride
• CAS No: 2375248-79-4
• MF: C₁₁H₁₇BrClNO₂
• MW: 310.615181684494
• CID: 5898394
• PubChem ID: 145869350
• Update Time: 2025-08-05

(1S)-1-(2-Bromo-4,5-dimethoxyphenyl)propan-1-amine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• Z3828021568
• (1S)-1-(2-Bromo-4,5-dimethoxyphenyl)propan-1-amine;hydrochloride
• (1S)-1-(2-bromo-4,5-dimethoxyphenyl)propan-1-amine hydrochloride
• EN300-7438434
• 2375248-79-4

• Inchi： 1S/C11H16BrNO2.ClH/c1-4-9(13)7-5-10(14-2)11(15-3)6-8(7)12;/h5-6,9H,4,13H2,1-3H3;1H/t9-;/m0./s1
• InChI Key： MYJYRENHSRKMRL-FVGYRXGTSA-N
• SMILES： BrC1=CC(=C(C=C1[C@H](CC)N)OC)OC.Cl

Computed Properties

• Exact Mass: 309.01312g/mol
• Monoisotopic Mass: 309.01312g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.5Ų

Additional information on (1S)-1-(2-Bromo-4,5-dimethoxyphenyl)propan-1-amine;hydrochloride

Introduction to (1S)-1-(2-Bromo-4,5-dimethoxyphenyl)propan-1-amine;hydrochloride (CAS No. 2375248-79-4)

(1S)-1-(2-Bromo-4,5-dimethoxyphenyl)propan-1-amine;hydrochloride (CAS No. 2375248-79-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Bromo-DOMA hydrochloride, is a derivative of phenethylamines and has been studied for its potential therapeutic applications and pharmacological properties.

The chemical structure of (1S)-1-(2-Bromo-4,5-dimethoxyphenyl)propan-1-amine;hydrochloride features a brominated phenyl ring with two methoxy groups at the 4 and 5 positions, and an amino group attached to a propyl chain. The presence of the bromine atom and the methoxy groups imparts unique chemical and biological properties to this compound, making it a subject of interest for various research endeavors.

Recent studies have explored the potential of (1S)-1-(2-Bromo-4,5-dimethoxyphenyl)propan-1-amine;hydrochloride in the context of neuropharmacology. One notable area of research involves its interaction with serotonin receptors, particularly the 5-HT_2A receptor. These receptors play a crucial role in modulating mood, cognition, and sensory perception. Preliminary findings suggest that Bromo-DOMA hydrochloride may exhibit agonist activity at the 5-HT_2A receptor, which could have implications for the treatment of psychiatric disorders such as depression and anxiety.

In addition to its potential as a serotonin receptor modulator, (1S)-1-(2-Bromo-4,5-dimethoxyphenyl)propan-1-amine;hydrochloride has been investigated for its effects on other neurotransmitter systems. For instance, studies have shown that this compound can influence dopamine release and reuptake, which are key processes in the regulation of reward and motivation pathways in the brain. This dual action on serotonin and dopamine systems may contribute to its potential therapeutic benefits in treating conditions such as substance use disorders.

The pharmacokinetic properties of (1S)-1-(2-Bromo-4,5-dimethoxyphenyl)propan-1-amine;hydrochloride have also been a focus of recent research. Studies have demonstrated that this compound exhibits good oral bioavailability and a favorable half-life, which are important considerations for drug development. Moreover, its metabolic stability and low toxicity profile make it an attractive candidate for further preclinical and clinical evaluation.

In the realm of drug discovery, Bromo-DOMA hydrochloride has been used as a lead compound for the development of novel therapeutic agents. Researchers have employed structure-activity relationship (SAR) studies to optimize the chemical structure of this compound, aiming to enhance its potency and selectivity while minimizing adverse effects. These efforts have led to the identification of several promising analogs that show improved pharmacological profiles compared to the parent compound.

The safety profile of (1S)-1-(2-Bromo-4,5-dimethoxyphenyl)propan-1-amine;hydrochloride is another critical aspect that has been thoroughly investigated. Preclinical studies have shown that this compound is generally well-tolerated at therapeutic doses, with minimal side effects observed in animal models. However, as with any new drug candidate, rigorous safety assessments are necessary to ensure its suitability for human use.

In conclusion, (1S)-1-(2-Bromo-4,5-dimethoxyphenyl)propan-1-amine;hydrochloride (CAS No. 2375248-79-4) represents a promising compound with diverse pharmacological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and clinical utility. As more data becomes available from preclinical and clinical studies, it is likely that this compound will play an increasingly important role in the development of novel treatments for various neurological and psychiatric disorders.